Cas no 90345-66-7 (5-ACETOXYMETHYL-2-FURANCARBOXYLIC ACID)

• Product Name: 5-ACETOXYMETHYL-2-FURANCARBOXYLIC ACID
• CAS No: 90345-66-7
• MF: C₈H₈O₅
• MW: 184.146122932434
• CID: 827085
• PubChem ID: 10330015
• Update Time: 2025-04-19

5-ACETOXYMETHYL-2-FURANCARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-ACETOXYMETHYL-2-FURANCARBOXYLIC ACID
• 2-Furancarboxylic acid,5-[(acetyloxy)methyl]
• 5-(Acetoxymethyl)-2-furoic Acid
• 5-(acetoxymethyl)-furan-2-carboxylic acid
• 5-(Hydroxymethyl)-2-furoic Acid Acetate
• 5-Acetoxymethyl-furan-2-carbonsaeure
• acetyl Sumiki's acid
• 5-(ACETOXYMETHYL)FURAN-2-CARBOXYLIC ACID
• AB23160
• MFCD06203132
• F71950
• 5-(ACETOXYMETHYL)FURAN-2-CARBOXYLICACID
• 5-(acetyloxymethyl)uran-2-carboxylic acid
• 5-(acetyloxymethyl)furan-2-carboxylic Acid
• 90345-66-7
• VEHIMKWMEKVUMD-UHFFFAOYSA-N
• DTXSID00438167
• CHEMBL464357
• CS-0367007
• 5-Acetoxymethylfuran-2-carboxylic acid
• CHEBI:205945
• AKOS006227698
• FT-0661103
• SCHEMBL168107
• DB-317116
• 5-[(ACETYLOXY)METHYL]FURAN-2-CARBOXYLIC ACID

• Inchi： 1S/C8H8O5/c1-5(9)12-4-6-2-3-7(13-6)8(10)11/h2-3H,4H2,1H3,(H,10,11)
• InChI Key： VEHIMKWMEKVUMD-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1COC(C)=O

Computed Properties

• Exact Mass: 184.03700
• Monoisotopic Mass: 184.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Melting Point: 107-109°C
• PSA: 76.74000
• LogP: 1.04090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids